Cas no 81138-83-2 (3-[8-chloro-1-(2-fluorophenyl)-3H-2-benzazepin-5-yl]-N,N-dimethylprop-2-yn-1-amine dihydrochloride)

• Product name: 3-[8-chloro-1-(2-fluorophenyl)-3H-2-benzazepin-5-yl]-N,N-dimethylprop-2-yn-1-amine dihydrochloride
• CAS No: 81138-83-2
• MF: C₂₁H₂₀Cl₃FN₂
• MW: 425.7543
• CID: 1804921
• PubChem ID: 3067292

3-[8-chloro-1-(2-fluorophenyl)-3H-2-benzazepin-5-yl]-N,N-dimethylprop-2-yn-1-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-[8-chloro-1-(2-fluorophenyl)-3H-2-benzazepin-5-yl]-N,N-dimethylprop-2-yn-1-amine dihydrochloride
• SCHEMBL11001384
• DTXSID70230913
• 81138-83-2
• 8-Chlor-5-(1-dimethylamino-2-propin-3-yl)-1-(2-fluorphenyl)-3H-2-benzazepin dihydrochlorid
• 2-Propyn-1-amine, 3-(8-chloro-1-(2-fluorophenyl)-3H-2-benzazepin-5-yl)-N,N-dimethyl-, dihydrochloride

• Inchi： InChI=1S/C21H18ClFN2.2ClH/c1-25(2)13-5-6-15-11-12-24-21(18-7-3-4-8-20(18)23)19-14-16(22)9-10-17(15)19;;/h3-4,7-11,14H,12-13H2,1-2H3;2*1H
• InChI Key： CFFZIKMDXZDGJV-UHFFFAOYSA-N
• SMILES： CN(C)CC#CC1=CCN=C(C2=C1C=CC(=C2)Cl)C3=CC=CC=C3F.Cl.Cl

Computed Properties

• Exact Mass: 424.067610g/mol
• Monoisotopic Mass: 424.067610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 598
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 15.6Ų